7-Fluoro-1,2,3,4-tetrahydroisoquinoline
Overview
Description
7-Fluoro-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C9H10FN and its molecular weight is 151.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis of Derivatives: The compound 8-fluoro-3,4-dihydroisoquinoline, closely related to 7-Fluoro-1,2,3,4-tetrahydroisoquinoline, can be synthesized through a directed ortho-lithiation reaction. These intermediates are valuable in the synthesis of novel 1,2,3,4-tetrahydroisoquinoline derivatives, which can serve as building blocks for potential central nervous system drug candidates (Hargitai et al., 2018).
Medicinal Chemistry and Drug Design
- Inhibition of Phenylethanolamine N-Methyltransferase (PNMT): Derivatives of this compound, such as 3-fluoromethyl-7-(N-substituted aminosulfonyl)-1,2,3,4-tetrahydroisoquinolines, are potent and selective inhibitors of PNMT. They show potential for penetrating the blood-brain barrier, making them candidates for central nervous system applications (Romero et al., 2004).
Crystal Engineering and Molecular Interaction Studies
- Crystal Structure Analysis: The crystal structures of compounds based on the molecular motif of 6-methoxy 1,2-diphenyl-1,2,3,4-tetrahydroisoquinoline, with fluoro substitution, offer insights into molecular interactions involving fluorine. This helps in understanding the packing features associated with organic fluorine (Choudhury & Row, 2006).
Pharmacological Research
- Design of Selective Inhibitors: The modification of 1,2,3,4-tetrahydroisoquinolines, such as by beta-fluorination, has been used to create potent inhibitors with enhanced selectivity for targets like PNMT over the alpha2-adrenoceptor (Grunewald et al., 2006).
Analytical Chemistry
- Fluorometric Determination: Methods have been developed for the fluorometric determination of 1,2,3,4-tetrahydroisoquinoline in rat brain, demonstrating the compound's relevance in neurochemical analysis (Ishida et al., 1991).
Mechanism of Action
1,2,3,4-tetrahydroisoquinolines (THIQ), including 7-Fluoro-1,2,3,4-tetrahydroisoquinoline, are a large group of natural products that exert diverse biological activities against various infective pathogens and neurodegenerative disorders . The mechanism of action of these compounds is currently under investigation .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
The future directions of research on 7-Fluoro-1,2,3,4-tetrahydroisoquinoline and similar compounds are likely to focus on their biological potential, structural–activity relationship (SAR), and mechanism of action . The development of novel THIQ analogs with potent biological activity is also a promising area of research .
Properties
IUPAC Name |
7-fluoro-1,2,3,4-tetrahydroisoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5,11H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNORDFUGQNAJMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90585679 | |
Record name | 7-Fluoro-1,2,3,4-tetrahydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90585679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
406923-91-9 | |
Record name | 7-Fluoro-1,2,3,4-tetrahydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90585679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-fluoro-1,2,3,4-tetrahydroisoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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